![molecular formula C19H22N2O4 B268256 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide](/img/structure/B268256.png)
2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide, also known as EMA401, is a novel small molecule drug that has been extensively studied for its potential therapeutic applications in various diseases. EMA401 has been found to be effective in treating chronic pain, neuropathic pain, and osteoarthritis.
Mechanism of Action
2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide works by blocking the activity of the angiotensin II type 2 receptor (AT2R), which is involved in pain signaling. By blocking this receptor, this compound reduces the transmission of pain signals to the brain, resulting in pain relief. This compound has also been found to reduce inflammation, which may contribute to its pain-relieving effects.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce pain and inflammation, as well as improve joint function in patients with osteoarthritis. This compound has also been found to reduce neuropathic pain in animal models. In addition, this compound has been shown to have a good safety profile, with no significant adverse effects reported in clinical trials.
Advantages and Limitations for Lab Experiments
2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized, making it readily available for research purposes. This compound has also been extensively studied, with a large body of literature supporting its potential therapeutic applications. However, this compound also has some limitations for lab experiments. It is a synthetic compound that may not accurately reflect the complexity of natural pain signaling pathways. In addition, this compound may have off-target effects that could complicate data interpretation.
Future Directions
There are several future directions for research on 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide. One potential area of research is the development of more potent and selective AT2R blockers. Another area of research is the identification of biomarkers that can predict patient response to this compound. In addition, further studies are needed to determine the long-term safety and efficacy of this compound in treating chronic pain. Finally, there is a need for more research on the mechanism of action of this compound, which could lead to the development of new pain-relieving drugs.
Synthesis Methods
2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide is a synthetic compound that can be prepared using a multi-step process. The first step involves the reaction of 3-ethoxybenzoic acid with thionyl chloride to form 3-ethoxybenzoyl chloride. The next step involves the reaction of 3-ethoxybenzoyl chloride with 2-methoxyethylamine to form this compound.
Scientific Research Applications
2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to be effective in treating chronic pain, neuropathic pain, and osteoarthritis. This compound has been shown to block the activity of the angiotensin II type 2 receptor (AT2R), which plays a key role in pain signaling. This makes this compound a promising candidate for the treatment of chronic pain.
properties
Molecular Formula |
C19H22N2O4 |
---|---|
Molecular Weight |
342.4 g/mol |
IUPAC Name |
2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide |
InChI |
InChI=1S/C19H22N2O4/c1-3-25-15-8-6-7-14(13-15)18(22)21-17-10-5-4-9-16(17)19(23)20-11-12-24-2/h4-10,13H,3,11-12H2,1-2H3,(H,20,23)(H,21,22) |
InChI Key |
OTLQSBSGJKNRCU-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)NCCOC |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)NCCOC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.